Cas no 2137999-77-8 (5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2137999-77-8
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5865404
• PubChem ID: 165480206
• Update Time: 2025-08-05

5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine
• EN300-1112691
• 2137999-77-8
• 5-methyl-1-[(1-methylpiperidin-4-yl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C11H20N4/c1-9-11(12)7-13-15(9)8-10-3-5-14(2)6-4-10/h7,10H,3-6,8,12H2,1-2H3
• InChI Key： LCTBLARMWRWOCE-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN2C(C)=C(C=N2)N)CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.1Ų

Additional information on 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine

Introduction to 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine (CAS No. 2137999-77-8)

5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine, identified by its CAS number 2137999-77-8, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic amine features a pyrazole core substituted with a methyl group at the 5-position, an N-methylpiperidine moiety at the 1-position, and an additional methyl group at the 1-position of the piperidine ring. The structural arrangement of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The compound’s molecular structure combines elements from two prominent pharmacophoric classes: pyrazole and piperidine. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a methyl group at the 5-position of the pyrazole ring may enhance its binding affinity to biological targets by optimizing steric interactions. On the other hand, the N-methylpiperidine moiety is frequently encountered in medicinal chemistry due to its ability to modulate pharmacokinetic profiles and improve oral bioavailability.

Recent advancements in computational chemistry have enabled the rational design of molecules like 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine by leveraging virtual screening and molecular docking techniques. These methods allow researchers to predict potential interactions between the compound and biological targets with high precision. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The combination of structural features from both pyrazole and piperidine provides a versatile platform for further derivatization, enabling the exploration of novel therapeutic avenues.

In vitro studies have begun to unravel the pharmacological profile of 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine. Initial experiments indicate that it demonstrates moderate binding affinity to target proteins, suggesting potential as an intermediate in the development of small-molecule drugs. The compound’s ability to interact with multiple binding sites on its target proteins may contribute to its therapeutic efficacy by modulating downstream signaling pathways. Additionally, its structural stability under various physiological conditions enhances its suitability for further development.

The synthesis of 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the pyrazole ring, followed by functional group transformations to introduce the methyl groups at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for advancing preclinical studies and eventual clinical trials.

Current research in medicinal chemistry emphasizes the importance of polypharmacicity—designing molecules that interact with multiple targets—to achieve synergistic therapeutic effects. 5-methyl-1-(1-methylpiperidin-4-yl)methyl-1H-pyrazol-4-amine exemplifies this approach by integrating structural elements from two pharmacophoric classes known for their distinct biological activities. Such multifunctional compounds hold promise for treating complex diseases where modulation of multiple pathways is required.

The compound’s potential applications extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic scaffolds are known to exhibit bioactivity. Furthermore, its stability under various environmental conditions enhances its suitability for industrial applications.

As research progresses, 5-methyl-1-(1-methylpiperidin-4-ylmethyl)-1H-pyrazol -4 -amine (CAS No. 2137999 - 77 - 8) is poised to play a significant role in drug discovery and development. Its structural versatility, combined with promising preclinical data, positions it as a valuable asset in pharmaceutical libraries used by researchers worldwide. Continued investigation into its biological activities and synthetic pathways will further elucidate its potential as a lead compound or intermediate in next-generation therapeutics.